Cas no 1780741-44-7 (2-fluorocyclohexane-1-sulfonyl chloride)

2-Fluorocyclohexane-1-sulfonyl chloride is a fluorinated sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include a reactive sulfonyl chloride group, enabling efficient derivatization into sulfonamides or sulfonate esters, and a fluorinated cyclohexane backbone, which can enhance metabolic stability and lipophilicity in drug design. The fluorine substitution at the 2-position introduces steric and electronic effects, influencing reactivity and selectivity in synthetic pathways. This compound is particularly valuable for constructing complex molecules where fluorinated motifs are desired. It should be handled under anhydrous conditions due to its moisture sensitivity. Suitable for use in controlled environments by trained professionals.

2-fluorocyclohexane-1-sulfonyl chloride structure

1780741-44-7 structure

Product Name:2-fluorocyclohexane-1-sulfonyl chloride

CAS No:1780741-44-7

MF:C₆H₁₀ClFO₂S

MW:200.658803462982

CID:5152397

PubChem ID:84733806

Update Time:2025-06-09

2-fluorocyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- Cyclohexanesulfonyl chloride, 2-fluoro-
- 2-fluorocyclohexane-1-sulfonyl chloride
- Inchi： 1S/C6H10ClFO2S/c7-11(9,10)6-4-2-1-3-5(6)8/h5-6H,1-4H2
- InChI Key： IAGUHAITTUUZQV-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)CCCCC1F

Computed Properties

Exact Mass: 200.0074066g/mol
Monoisotopic Mass: 200.0074066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 42.5Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-150104-0.05g	2-fluorocyclohexane-1-sulfonyl chloride	1780741-44-7	0.05g	$959.0	2023-05-26
Enamine	EN300-150104-0.1g	2-fluorocyclohexane-1-sulfonyl chloride	1780741-44-7	0.1g	$1005.0	2023-05-26
Enamine	EN300-150104-0.25g	2-fluorocyclohexane-1-sulfonyl chloride	1780741-44-7	0.25g	$1051.0	2023-05-26
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Enamine	EN300-150104-1.0g	2-fluorocyclohexane-1-sulfonyl chloride	1780741-44-7	1g	$1142.0	2023-05-26
Enamine	EN300-150104-2.5g	2-fluorocyclohexane-1-sulfonyl chloride	1780741-44-7	2.5g	$2240.0	2023-05-26
Enamine	EN300-150104-5.0g	2-fluorocyclohexane-1-sulfonyl chloride	1780741-44-7	5g	$3313.0	2023-05-26
Enamine	EN300-150104-10.0g	2-fluorocyclohexane-1-sulfonyl chloride	1780741-44-7	10g	$4914.0	2023-05-26
Enamine	EN300-150104-50mg	2-fluorocyclohexane-1-sulfonyl chloride	1780741-44-7	50mg	$707.0	2023-09-27
Enamine	EN300-150104-100mg	2-fluorocyclohexane-1-sulfonyl chloride	1780741-44-7	100mg	$741.0	2023-09-27